molecular formula C12H16FNO B8491403 1-(4-Fluorophenyl)-2-dimethylamino-butan-1-one

1-(4-Fluorophenyl)-2-dimethylamino-butan-1-one

Cat. No. B8491403
M. Wt: 209.26 g/mol
InChI Key: COPYDLIHSWBUFD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Fluorophenyl)-2-dimethylamino-butan-1-one is a useful research compound. Its molecular formula is C12H16FNO and its molecular weight is 209.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(4-Fluorophenyl)-2-dimethylamino-butan-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-Fluorophenyl)-2-dimethylamino-butan-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-(4-Fluorophenyl)-2-dimethylamino-butan-1-one

Molecular Formula

C12H16FNO

Molecular Weight

209.26 g/mol

IUPAC Name

2-(dimethylamino)-1-(4-fluorophenyl)butan-1-one

InChI

InChI=1S/C12H16FNO/c1-4-11(14(2)3)12(15)9-5-7-10(13)8-6-9/h5-8,11H,4H2,1-3H3

InChI Key

COPYDLIHSWBUFD-UHFFFAOYSA-N

Canonical SMILES

CCC(C(=O)C1=CC=C(C=C1)F)N(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

240 g (0.98 mol) of 1-(4-fluorophenyl)-2-bromobutan-1-one (prepared by bromination of 4-fluorobutyrophenone by the method described in EP-A-3,002) are dissolved in 250 ml of diethyl ether. This solution is slowly added dropwise to a mixture of 265 g (5.87 mol) of dimethylamine in 1250 ml of diethyl ether at 0°. After the mixture has been stirred at 0° for 12 hours, the excess dimethylamine is removed at room temperature by blowing through N2 and the suspension is poured onto water. The ether phase is washed with water and dried over MgSO4. After filtration and evaporation of the solution, 202.8 g of crude product remain as a colourless oil, which is used without further purification for the subsequent reaction.
Quantity
240 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
265 g
Type
reactant
Reaction Step Two
Quantity
1250 mL
Type
solvent
Reaction Step Two
Quantity
250 mL
Type
solvent
Reaction Step Three

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